Cas no 105457-91-8 (Benzeneacetyl chloride,4-methyl-a-oxo-)

Benzeneacetyl chloride,4-methyl-a-oxo- structure
105457-91-8 structure
Product Name:Benzeneacetyl chloride,4-methyl-a-oxo-
CAS No:105457-91-8
MF:C9H7ClO2
MW:182.60368180275
CID:126727
PubChem ID:13739950
Update Time:2025-04-18

Benzeneacetyl chloride,4-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetyl chloride,4-methyl-a-oxo-
    • 2-(4-methylphenyl)-2-oxoacetyl chloride
    • Benzeneacetyl chloride, 4-methyl-alpha-oxo- (9CI)
    • 4-methylphenylglyoxyl chloride
    • Benzeneacetyl chloride,4-methyl-a-oxo
    • DTXSID70548106
    • 105457-91-8
    • SCHEMBL5918066
    • RGXFIUMDEHFGIK-UHFFFAOYSA-N
    • (4-Methylphenyl)(oxo)acetyl chloride
    • 2-(4-methylphenyl)-2-oxoacetic chloride
    • Inchi： 1S/C9H7ClO2/c1-6-2-4-7(5-3-6)8(11)9(10)12/h2-5H,1H3
    • InChI Key： RGXFIUMDEHFGIK-UHFFFAOYSA-N
    • SMILES： ClC(C(C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 182.01300
  • Monoisotopic Mass: 182.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 1.94310

Benzeneacetyl chloride,4-methyl-a-oxo- Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Benzeneacetyl chloride,4-methyl-a-oxo- Related Literature

105457-91-8 (Benzeneacetyl chloride,4-methyl-a-oxo-) Related Products

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